Cas no 2172231-28-4 ({6-methoxy-7-methyl-2-oxabicyclo3.2.0heptan-6-yl}methanamine)

• Product Name: {6-methoxy-7-methyl-2-oxabicyclo3.2.0heptan-6-yl}methanamine
• CAS No: 2172231-28-4
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6570651
• PubChem ID: 165848506
• Update Time: 2025-05-21

{6-methoxy-7-methyl-2-oxabicyclo3.2.0heptan-6-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {6-methoxy-7-methyl-2-oxabicyclo3.2.0heptan-6-yl}methanamine
• {6-methoxy-7-methyl-2-oxabicyclo[3.2.0]heptan-6-yl}methanamine
• EN300-1293857
• 2172231-28-4

• Inchi： 1S/C9H17NO2/c1-6-8-7(3-4-12-8)9(6,5-10)11-2/h6-8H,3-5,10H2,1-2H3
• InChI Key： MWRPQINXOBZRDV-UHFFFAOYSA-N
• SMILES： O1CCC2C1C(C)C2(CN)OC

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 44.5Ų

Additional information on {6-methoxy-7-methyl-2-oxabicyclo3.2.0heptan-6-yl}methanamine

Comprehensive Overview of {6-methoxy-7-methyl-2-oxabicyclo[3.2.0]heptan-6-yl}methanamine (CAS No. 2172231-28-4)

The compound {6-methoxy-7-methyl-2-oxabicyclo[3.2.0]heptan-6-yl}methanamine (CAS No. 2172231-28-4) is a structurally unique bicyclic organic molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its distinctive bicyclo[3.2.0]heptane core, combined with functional groups such as methoxy and methanamine, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly intrigued by its potential as a building block for novel therapeutics, especially in the context of central nervous system (CNS) disorders and anti-inflammatory agents.

In recent years, the demand for small-molecule drug candidates with complex ring systems has surged, driven by the need for more selective and potent therapeutics. The 2-oxabicyclo[3.2.0]heptane scaffold, as seen in this compound, is a rare yet highly valuable motif due to its conformational rigidity and ability to interact with biological targets. This has led to increased searches for terms like "bicyclic ethers in drug design" and "methanamine derivatives in CNS drugs", reflecting the growing curiosity around such molecules.

The synthesis of {6-methoxy-7-methyl-2-oxabicyclo[3.2.0]heptan-6-yl}methanamine involves multi-step organic transformations, often starting from readily available precursors like cyclopentadiene or furan derivatives. Key steps may include Diels-Alder cycloadditions, oxidation, and reductive amination, which are frequently discussed in academic forums and patent literature. Its CAS No. 2172231-28-4 serves as a critical identifier for researchers looking to explore its physicochemical properties, such as logP, solubility, and stability under physiological conditions.

One of the most compelling aspects of this compound is its potential role in addressing neurodegenerative diseases, a hot topic in biomedical research. With global searches for "new Alzheimer's disease treatments" and "Parkinson's disease drug development" on the rise, the methanamine moiety in this molecule could offer opportunities for modulating neurotransmitter systems. Additionally, its methoxy group may contribute to improved blood-brain barrier penetration, a key factor in CNS drug efficacy.

From a commercial perspective, {6-methoxy-7-methyl-2-oxabicyclo[3.2.0]heptan-6-yl}methanamine is often categorized as a high-value pharmaceutical intermediate. Suppliers and contract research organizations (CROs) frequently list it under keywords like "rare bicyclic compounds" and "custom synthesis services", catering to the needs of drug discovery teams. Analytical data, including NMR spectra and HPLC purity reports, are typically provided to ensure reproducibility in downstream applications.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. While it is not classified as hazardous, its synthesis often involves green chemistry principles to minimize waste and energy consumption—a trend aligned with searches for "sustainable pharmaceutical manufacturing". Researchers are increasingly documenting its biodegradation pathways and ecotoxicological profiles to meet stringent industry standards.

In summary, {6-methoxy-7-methyl-2-oxabicyclo[3.2.0]heptan-6-yl}methanamine (CAS No. 2172231-28-4) represents a fascinating intersection of synthetic chemistry and therapeutic potential. Its structural complexity, combined with emerging applications in CNS drug discovery and anti-inflammatory research, positions it as a molecule worth watching in the coming years. As the scientific community continues to explore its capabilities, this compound may well become a cornerstone in the development of next-generation pharmaceuticals.